5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA[2,1-B:3,4-B/'/']DIPYRIDINE HYDRATE
5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA[2,1-B:3,4-B/'/']DIPYRIDINE HYDRATE
Brand Name:
Vulcanchem
CAS No.:
139781-09-2
VCID:
VC0148182
InChI:
InChI=1S/C23H18N4.H2O/c1-3-19-21(26-9-1)22-20(4-2-10-27-22)23(19,15-17-5-11-24-12-6-17)16-18-7-13-25-14-8-18;/h1-14H,15-16H2;1H2
SMILES:
C1=CC2=C(C3=C(C2(CC4=CC=NC=C4)CC5=CC=NC=C5)C=CC=N3)N=C1.O
Molecular Formula:
C23H20N4O
Molecular Weight:
368.4 g/mol
5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA[2,1-B:3,4-B/'/']DIPYRIDINE HYDRATE
CAS No.: 139781-09-2
Main Products
VCID: VC0148182
Molecular Formula: C23H20N4O
Molecular Weight: 368.4 g/mol
CAS No. | 139781-09-2 |
---|---|
Product Name | 5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA[2,1-B:3,4-B/'/']DIPYRIDINE HYDRATE |
Molecular Formula | C23H20N4O |
Molecular Weight | 368.4 g/mol |
IUPAC Name | 8,8-bis(pyridin-4-ylmethyl)-3,13-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene;hydrate |
Standard InChI | InChI=1S/C23H18N4.H2O/c1-3-19-21(26-9-1)22-20(4-2-10-27-22)23(19,15-17-5-11-24-12-6-17)16-18-7-13-25-14-8-18;/h1-14H,15-16H2;1H2 |
Standard InChIKey | NFNHFSQIMHVLMF-UHFFFAOYSA-N |
SMILES | C1=CC2=C(C3=C(C2(CC4=CC=NC=C4)CC5=CC=NC=C5)C=CC=N3)N=C1.O |
Canonical SMILES | C1=CC2=C(C3=C(C2(CC4=CC=NC=C4)CC5=CC=NC=C5)C=CC=N3)N=C1.O |
Synonyms | 5,5-BIS(4-PYRIDYLMETHYL)-5H-CYCLOPENTA[2,1-B:3,4-B/'/']DIPYRIDINE HYDRATE |
PubChem Compound | 9929210 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume